Cas no 1140461-96-6 (3-Methoxy-4-(4-methylthiophen-3-yl)benzoic acid)

• Product Name: 3-Methoxy-4-(4-methylthiophen-3-yl)benzoic acid
• CAS No: 1140461-96-6
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 2106224
• Update Time: 2023-08-03

3-Methoxy-4-(4-methylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(4-methylthiophen-3-yl)benzoic acid
• SXNAHQSDVHVART-UHFFFAOYSA-N
• 3-methoxy-4-(4-methyl-3-thienyl)benzoic acid
• 3-Methoxy-4-(4-methylthiophen-3-yl)benzoic acid

• Inchi： 1S/C13H12O3S/c1-8-6-17-7-11(8)10-4-3-9(13(14)15)5-12(10)16-2/h3-7H,1-2H3,(H,14,15)
• InChI Key： SXNAHQSDVHVART-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 74.8